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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-986104 hydrochloride is a selective sphingosine-1-phosphate receptor 1 (S1P1) partial
agonist.[1][2] It is a modulator of the S1P1 receptor, a G protein-coupled receptor (GPCR), and
has been investigated for its potential in treating autoimmune diseases.[1][3] As a prodrug,
BMS-986104 is converted in vivo to its pharmacologically active phosphate form, BMS-986104-
P. Understanding the solubility of BMS-986104 hydrochloride in common laboratory solvents
is crucial for the preparation of stock solutions and for conducting a wide range of in vitro and in
vivo studies. This document provides a detailed protocol for determining the solubility of BMS-
986104 hydrochloride and presents a template for data organization.

Data Presentation: Solubility of BMS-986104
Hydrochloride

A comprehensive literature search did not yield specific quantitative data for the solubility of
BMS-986104 hydrochloride in DMSO or other organic solvents. The following table is
provided as a template for researchers to record their experimental findings.
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Temperature Solubility o

Solvent Solubility (mM) Method
(°C) (mg/mL)

DMSO 25 Shake-Flask

Ethanol 25 Shake-Flask

Methanol 25 Shake-Flask

PBS (pH 7.4) 25 Shake-Flask

Experimental Protocol: Determination of BMS-
986104 Hydrochloride Solubility by the Shake-Flask

Method

This protocol outlines the widely accepted shake-flask method for determining the

thermodynamic solubility of a compound.

Materials:

BMS-986104 hydrochloride (solid powder)

e Dimethyl Sulfoxide (DMSO), anhydrous, =299.5% purity

» Other organic solvents of interest (e.g., Ethanol, Methanol)

o Phosphate-Buffered Saline (PBS), pH 7.4

e Analytical balance

e \ortex mixer

e Thermostatic shaker incubator

e Microcentrifuge

e Syringe filters (0.22 um)
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e High-Performance Liquid Chromatography (HPLC) system
¢ Volumetric flasks and other standard laboratory glassware
Procedure:

o Preparation of Supersaturated Solutions:

o Add an excess amount of BMS-986104 hydrochloride powder to a series of appropriately
labeled glass vials. The exact amount should be more than what is expected to dissolve to
ensure a saturated solution.

o Add a precise volume of the desired solvent (e.g., 1 mL of DMSO) to each vial.
o Seal the vials tightly to prevent solvent evaporation.
« Equilibration:

o Place the vials in a thermostatic shaker incubator set to a constant temperature (e.g.,
25°C).

o Agitate the samples at a constant speed for a sufficient period to ensure equilibrium is
reached (typically 24-48 hours). A preliminary time-course experiment can be conducted to
determine the optimal equilibration time.

e Phase Separation:

o After equilibration, remove the vials from the shaker and let them stand undisturbed for at
least one hour to allow the undissolved solid to settle.

o For complete separation of the solid from the liquid phase, centrifuge the vials at a high
speed (e.g., 10,000 x g) for 15-20 minutes.

o Sample Preparation and Analysis:

o Carefully collect the supernatant without disturbing the solid pellet.
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o Filter the supernatant through a 0.22 pum syringe filter to remove any remaining
undissolved particles.

o Perform a serial dilution of the filtered supernatant with the respective solvent to bring the
concentration of BMS-986104 hydrochloride within the linear range of the analytical
method.

e Quantification by HPLC:

o Prepare a standard calibration curve of BMS-986104 hydrochloride in the same solvent
with known concentrations.

o Analyze the diluted samples and standards using a validated HPLC method.

o Determine the concentration of BMS-986104 hydrochloride in the diluted samples from
the calibration curve.

o Calculate the original concentration in the undiluted supernatant by applying the dilution
factor. This value represents the solubility of BMS-986104 hydrochloride in the specific
solvent at the tested temperature.

Signaling Pathway

BMS-986104 acts as a partial agonist at the S1P1 receptor, which is a G protein-coupled
receptor. The binding of an agonist to the S1P1 receptor typically leads to the activation of
intracellular signaling pathways that are involved in lymphocyte trafficking.
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Caption: S1P1 Receptor Signaling Pathway Activation by BMS-986104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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